![molecular formula C8H6N2O2S B060549 1-Ethenylthieno[2,3-d]imidazole-5-carboxylic acid CAS No. 193066-57-8](/img/structure/B60549.png)
1-Ethenylthieno[2,3-d]imidazole-5-carboxylic acid
Description
“1-Ethenylthieno[2,3-d]imidazole-5-carboxylic acid” is a complex organic compound. It is a derivative of imidazole-5-carboxylic acid . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Molecular Structure Analysis
The molecular structure of imidazole derivatives is characterized by a five-membered ring containing three carbon atoms, two nitrogen atoms, and two double bonds . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole derivatives are known to participate in a variety of chemical reactions. For instance, a ketone oxidation, employing catalytic HBr and DMSO, followed by imidazole condensation with aldehydes provides 2,4 (5)-disubstituted imidazoles in good yields . A ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines provides multisubstituted imidazoles in good yields under mild reaction conditions .Mechanism of Action
Imidazole derivatives have been studied for their angiotensin II receptor antagonist activity . The renin–angiotensin system (RAS) plays a key role in regulating cardiovascular homeostasis and electrolyte/fluid balance . The octapeptide hormone angiotensin II (Ang II) plays an important role in regulating hydromineral balance and arterial blood pressure . Most of the cellular effects attributed to Ang II are mediated by the AT1 receptor .
Future Directions
The future directions for research on “1-Ethenylthieno[2,3-d]imidazole-5-carboxylic acid” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. Given the broad range of biological activities exhibited by imidazole derivatives , these compounds could be valuable targets for the development of new drugs.
properties
IUPAC Name |
1-ethenylthieno[2,3-d]imidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c1-2-10-4-9-7-5(10)3-6(13-7)8(11)12/h2-4H,1H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPSYKFCKSYAEJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CN1C=NC2=C1C=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70571419 |
Source
|
| Record name | 1-Ethenyl-1H-thieno[2,3-d]imidazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70571419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
193066-57-8 |
Source
|
| Record name | 1-Ethenyl-1H-thieno[2,3-d]imidazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70571419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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